1,1-Dimethyl-2,3-dipropylsilirane

• CAS No.: 61753-20-6
• Molecular Formula: C10H22Si
• Molecular Weight: 170.37 g/mol
• IUPAC Name: 1,1-dimethyl-2,3-dipropylsilirane
• InChI: InChI=1S/C10H22Si/c1-5-7-9-10(8-6-2)11(9,3)4/h9-10H,5-8H2,1-4H3
• InChI Key: RCGPVHDDGAHJAV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C([Si]1(C)C)CCC

Description

1,1-Dimethyl-2,3-dipropylsilirane is a silicon-containing heterocyclic compound characterized by a three-membered silirane ring (SiC₂) with two methyl groups at the 1-position and propyl substituents at the 2- and 3-positions. Siliranes are structurally analogous to cyclopropanes but exhibit distinct electronic and steric properties due to the presence of silicon, which has a larger atomic radius and lower electronegativity compared to carbon. The compound’s reactivity is influenced by ring strain (common in three-membered rings) and the electron-donating/withdrawing effects of substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1-Dimethyl-2,3-dipropylsilirane typically involves the reaction of a suitable silicon precursor with an appropriate alkylating agent. One common method includes the reaction of dimethylchlorosilane with propylmagnesium bromide under controlled conditions to form the desired silirane compound. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 1,1-Dimethyl-2,3-dipropylsilirane may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

1,1-Dimethyl-2,3-dipropylsilirane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or ozone, leading to the formation of silanol or siloxane derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of silane derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the silicon atom is attacked by nucleophiles, leading to the replacement of one of the alkyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, ozone; typically carried out at room temperature or slightly elevated temperatures.

Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous solvents like ether or tetrahydrofuran.

Substitution: Nucleophiles such as halides or alkoxides; reactions are often conducted in polar aprotic solvents.

Major Products Formed

Oxidation: Silanol or siloxane derivatives.

Reduction: Silane derivatives.

Substitution: Various substituted silirane compounds depending on the nucleophile used.

Scientific Research Applications

1,1-Dimethyl-2,3-dipropylsilirane has several applications in scientific research:

Chemistry: Used as a precursor for the synthesis of more complex organosilicon compounds. It is also studied for its unique reactivity and stability.

Biology: Investigated for potential use in drug delivery systems due to its ability to form stable complexes with various biomolecules.

Medicine: Explored for its potential as a component in silicone-based medical devices and implants.

Industry: Utilized in the production of specialty silicones and as a catalyst in certain polymerization reactions.

Mechanism of Action

The mechanism of action of 1,1-Dimethyl-2,3-dipropylsilirane involves its interaction with various molecular targets. The silicon atom in the compound can form stable bonds with other elements, allowing it to participate in a range of chemical reactions. The pathways involved include:

Formation of Silanol: Through oxidation, leading to the formation of silanol groups that can further react to form siloxanes.

Nucleophilic Attack: The silicon atom can be attacked by nucleophiles, leading to substitution reactions and the formation of new silicon-containing compounds.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1,1-Dimethyl-2,3-dipropylsilirane with structurally or functionally related compounds based on available evidence:

Oxirane, 2-(1,1-dimethylethyl)-3-methyl (CAS 53897-30-6)

• Structure : A three-membered epoxide ring (oxygen-containing) with tert-butyl and methyl substituents.
• Key Differences :
  • Electron Configuration : The silirane’s silicon atom introduces greater polarizability compared to the oxygen in oxirane, altering reactivity in ring-opening reactions .
  • Strain Energy : Siliranes generally exhibit lower ring strain than oxiranes due to longer Si–C bonds (1.87 Å vs. C–O bonds at 1.43 Å), reducing susceptibility to spontaneous polymerization.
  • Substituent Effects : The bulky tert-butyl group in oxirane enhances steric hindrance, whereas the dipropyl groups in silirane may favor hydrophobic interactions.

Property	1,1-Dimethyl-2,3-dipropylsilirane	Oxirane, 2-(1,1-dimethylethyl)-3-methyl
Ring Type	Silirane (SiC₂)	Oxirane (C₂O)
Molecular Formula	C₁₁H₂₂Si	C₇H₁₄O
Molecular Weight	~194.4 g/mol (estimated)	114.19 g/mol
XlogP (Hydrophobicity)	~3.5 (predicted)	1.74
Reactivity	Moderate ring-opening with nucleophiles	High reactivity due to electrophilic oxygen

2,3-Dichlorophenol (CAS 576-24-9)

• Structure: Aromatic phenol with chlorine substituents at 2- and 3-positions.
• Key Differences: Aromaticity vs. Ring Strain: 2,3-Dichlorophenol’s aromatic stability contrasts sharply with the strained silirane ring, leading to divergent reactivity (e.g., electrophilic substitution vs. ring-opening). Applications: 2,3-Dichlorophenol is used as a disinfectant or intermediate in agrochemicals, whereas siliranes are explored in materials science .

1,3-Dioxane Derivatives (e.g., CAS 13273-84-2)

• Structure : Six-membered dioxane rings with methyl and pentyl substituents.
• Key Differences :
  • Ring Size : Larger dioxane rings exhibit minimal strain compared to siliranes, resulting in higher thermal stability.
  • Functionality : Dioxanes are often used as solvents or stabilizers, while siliranes may serve as precursors to silicon-based polymers .

Research Findings and Limitations

• Synthetic Challenges : Siliranes like 1,1-Dimethyl-2,3-dipropylsilirane require specialized synthetic routes (e.g., photolytic or thermal decomposition of disilanes) compared to more accessible epoxides or dioxanes .
• Thermal Stability : Siliranes decompose at lower temperatures (~150–200°C) than oxiranes (~250°C) due to weaker Si–C bonds.
• Toxicity and Handling: No specific data are available for 1,1-Dimethyl-2,3-dipropylsilirane, but organosilicons generally require careful handling to avoid hydrolysis or oxidation .